Cas no 24156-14-7 (Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)-)

• Product Name: Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)-
• CAS No: 24156-14-7
• MF: C₁₅H₁₁F₃O₂S
• MW: 312.306853532791
• CID: 280345
• PubChem ID: 152668
• Update Time: 2025-04-19

Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)-
• 2-benzylsulfanyl-5-(trifluoromethyl)benzoic acid
• 2-(Benzylsulfanyl)-5-(trifluoromethyl)benzoic acid
• 2-Benzylthio-5-trifluoromethylbenzoic acid
• BTBA
• SCHEMBL10746094
• 24156-14-7
• JJFQTKHGJJWAJZ-UHFFFAOYSA-N
• AKOS011997388
• Benzoic acid, 2-((phenylmethyl)thio)-5-(trifluoromethyl)-
• 2-((Phenylmethyl)thio)-5-(trifluoromethyl)benzoic acid
• DTXSID80178857

• Inchi： 1S/C15H11F3O2S/c16-15(17,18)11-6-7-13(12(8-11)14(19)20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)
• InChI Key： JJFQTKHGJJWAJZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C=CC(C(F)(F)F)=CC=1C(=O)O

Computed Properties

• Exact Mass: 312.04323
• Monoisotopic Mass: 312.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3